Cas no 286371-58-2 (Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)-)

Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)- structure

286371-58-2 structure

Product Name:Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)-

CAS No:286371-58-2

MF:C₂₃H₁₇FN₂O₅

MW:420.389889478683

CID:1435547

PubChem ID:22667134

Update Time:2025-04-20

Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

- Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)-
- 4-(3-Fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)quinoline
- 7-(Benzyloxy)-4-(3-fluoro-4-nitrophenoxy)-6-methoxyquinoline
- DTXSID601172414
- SCHEMBL1876626
- 286371-58-2
- VBWIXDSYELQNES-UHFFFAOYSA-N
- Inchi： 1S/C23H17FN2O5/c1-29-22-12-17-19(13-23(22)30-14-15-5-3-2-4-6-15)25-10-9-21(17)31-16-7-8-20(26(27)28)18(24)11-16/h2-13H,14H2,1H3
- InChI Key： VBWIXDSYELQNES-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)OC1C=CN=C2C=C(C(=CC2=1)OC)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 420.11221
Monoisotopic Mass: 420.11214981g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 585
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 86.4Å²

Experimental Properties

PSA: 83.72

Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)- Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

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